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Compound of Interest

Compound Name: 2-(4-IODO-PHENYL)-OXAZOLE

Cat. No.: B060803 Get Quote

A Technical Guide to 2-(4-IODO-PHENYL)-
OXAZOLE
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, a plausible

synthetic route, and key identifiers for 2-(4-IODO-PHENYL)-OXAZOLE. This compound is a

valuable intermediate in organic synthesis, particularly in the development of novel therapeutic

agents and materials.[1] Its utility is noted in medicinal chemistry for the design of anti-cancer

agents and in materials science for applications such as organic light-emitting diodes (OLEDs).

[1]

Chemical and Physical Properties
The fundamental identifiers and physical properties of 2-(4-IODO-PHENYL)-OXAZOLE are

summarized in the table below for easy reference.
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Property Value Source

CAS Number 195436-88-5 [1]

InChIKey
BJNRAXNXFISPNV-

UHFFFAOYSA-N

IUPAC Name 2-(4-iodophenyl)-1,3-oxazole

Molecular Formula C₉H₆INO [1]

Molecular Weight 271.06 g/mol

Physical Form White Solid / Off-white powder [1]

Purity ≥ 98% (HPLC) [1]

Plausible Experimental Protocol: Synthesis via
Suzuki-Miyaura Coupling
The following protocol outlines a plausible method for the synthesis of 2-(4-IODO-PHENYL)-
OXAZOLE. This procedure is adapted from established Suzuki-Miyaura coupling

methodologies for similar halogenated aromatic compounds.[2]

Objective: To synthesize 2-(4-IODO-PHENYL)-OXAZOLE from 2-bromooxazole and 4-

iodophenylboronic acid.

Materials:

2-bromooxazole (1.0 eq)

4-iodophenylboronic acid (1.2 eq)

Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

Base (e.g., K₂CO₃, 2.0 eq)

Degassed solvent (e.g., dioxane/water 4:1, 0.1 M)

Ethyl acetate
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Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a reaction vessel, combine 2-bromooxazole (1.0 eq), 4-iodophenylboronic

acid (1.2 eq), the palladium catalyst (5 mol%), and the base (2.0 eq).

Inert Atmosphere: Evacuate the vessel and backfill it with an inert gas (e.g., argon or

nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

Solvent Addition: Add the degassed solvent to the reaction vessel.

Reaction: Heat the mixture to 100°C and stir for 12-24 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-

MS) until the starting material is consumed.

Workup:

Cool the reaction mixture to room temperature.

Dilute the mixture with water and extract with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter the mixture and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired 2-
(4-IODO-PHENYL)-OXAZOLE.

Visualized Experimental Workflow
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The following diagram illustrates the key steps in the proposed synthetic workflow for 2-(4-
IODO-PHENYL)-OXAZOLE.
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Synthetic workflow for 2-(4-IODO-PHENYL)-OXAZOLE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [InChI key and CAS number for 2-(4-IODO-PHENYL)-
OXAZOLE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060803#inchi-key-and-cas-number-for-2-4-iodo-
phenyl-oxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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